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Compound of Interest

Compound Name: p-APMSF hydrochloride

Cat. No.: B1678417 Get Quote

For Immediate Reference: Essential Safety and Logistical Information for Researchers

This guide provides critical safety protocols and logistical information for the handling and

disposal of p-APMSF hydrochloride (p-Amidinophenyl)methanesulfonyl Fluoride

hydrochloride), a widely used irreversible serine protease inhibitor. Adherence to these

procedures is paramount to ensure laboratory safety and maintain experimental integrity.

Summary of Key Safety & Handling Parameters
For quick reference, the following table summarizes the essential quantitative data and

handling recommendations for p-APMSF hydrochloride.
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Parameter Value / Recommendation Source(s)

Chemical Formula C₈H₉FN₂O₂S • HCl [1]

Molecular Weight 252.7 g/mol [1]

Appearance
White to slightly yellow

crystalline powder
[2]

Storage Temperature 2-8°C or -20°C [3][4]

Solubility
- 50 mg/mL in DMSO- 25

mg/mL in Water
[1][4]

Solution Stability

Unstable in solution;

reconstitute just prior to use.

Half-life at pH 7.0 is 6 minutes.

[3][5]

Occupational Exposure Limits Not established. [6]

Toxicity Data (LD50/LC50)

No data available. Handle with

care as potential hazards are

not fully known.

[6]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is crucial when handling p-APMSF
hydrochloride due to the lack of comprehensive toxicity data. The following PPE is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards. A face shield is recommended when handling larger

quantities or if there is a significant risk of splashing.[6]

Hand Protection: Use chemically impermeable gloves. Although specific glove material

recommendations are not available due to a lack of testing, nitrile gloves are a common

choice for handling chemicals in a laboratory setting. Gloves must be inspected for integrity

before each use. Immediately remove and replace gloves if they become contaminated.[6]

Body Protection: A flame-resistant lab coat or impervious clothing is required to prevent skin

contact.[6]
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Respiratory Protection: While not generally required for handling small quantities in a well-

ventilated area, a full-face respirator should be used if exposure limits are exceeded or if

dust formation is likely.[6]

Operational Plan: From Receipt to Disposal
The following workflow outlines the necessary steps for safely handling p-APMSF
hydrochloride throughout its lifecycle in the laboratory.
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Workflow for Handling p-APMSF Hydrochloride

Preparation & Handling

Experimental Use
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Before Handling
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(Use appropriate solvent, e.g., DMSO, Water)

Use in Experiment
(Follow protocol)
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Dispose via Licensed Chemical Waste Contractor
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Caption: This diagram illustrates the key stages for the safe handling and disposal of p-APMSF
hydrochloride.

Detailed Experimental Protocols
While specific experimental protocols will vary based on the research application, the following

general steps should be followed when preparing and using p-APMSF hydrochloride
solutions:

Preparation of a Stock Solution (Example: 50 mM in DMSO)

Pre-Handling: Don the required personal protective equipment, including safety goggles, a

lab coat, and chemically resistant gloves. Ensure you are working in a certified chemical

fume hood.[6]

Weighing: Carefully weigh the desired amount of p-APMSF hydrochloride powder using a

calibrated analytical balance. Avoid creating dust.

Dissolving: Add the appropriate volume of anhydrous DMSO to the powder to achieve a 50

mg/mL concentration.[1][4] Sonicate if necessary to ensure complete dissolution.

Storage of Stock Solution: If not for immediate use, aliquot the stock solution into smaller,

clearly labeled, and tightly sealed vials. Store at -20°C for short-term storage. Be aware that

p-APMSF is unstable in solution.[3][5]

Use in an Experiment (General Guidance)

Dilution: On the day of the experiment, thaw an aliquot of the stock solution and dilute it to

the final working concentration using the appropriate aqueous buffer. Note that the half-life of

p-APMSF in aqueous solution at pH 7.0 is only 6 minutes.[3][5]

Addition to Sample: Add the diluted p-APMSF hydrochloride to your experimental sample

and mix thoroughly.

Incubation: Proceed with the experimental incubation as required by your specific protocol.

Disposal Plan
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Proper disposal of p-APMSF hydrochloride and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Chemical Waste: All unused p-APMSF hydrochloride powder, stock solutions, and

experimental waste containing the compound must be collected in a clearly labeled, sealed,

and leak-proof container. This waste should be disposed of through a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing.[6] Do not discharge to

sewer systems.[6]

Contaminated Materials: Any materials that have come into contact with p-APMSF
hydrochloride, such as pipette tips, gloves, and paper towels, should be collected in a

designated hazardous waste container and disposed of according to your institution's

guidelines.

Empty Containers: Empty containers can be triple-rinsed with an appropriate solvent (e.g.,

ethanol or water), and the rinsate collected as chemical waste. The rinsed container can then

be disposed of as regular laboratory waste or recycled, depending on institutional policies.[6]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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